3-amino-2-chloro-N-methylbenzamide

• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 3-amino-2-chloro-N-methylbenzamide
• InChI: InChI=1S/C8H9ClN2O/c1-11-8(12)5-3-2-4-6(10)7(5)9/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: SWDQXKDACCQUOX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)N)Cl

Description

3-Amino-2-chloro-N-methylbenzamide is a substituted benzamide derivative characterized by an amino group at the 3-position, a chlorine atom at the 2-position, and an N-methylamide functional group. This compound is of interest due to its structural features, which are conducive to interactions with biological targets, such as enzymes or receptors. The chlorine and amino substituents likely influence electronic properties, solubility, and binding affinity, making it a candidate for pharmaceutical or agrochemical applications .

Scientific Research Applications

3-Amino-2-chloro-N-methylbenzamide has several applications in scientific research:

• Chemistry: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

• Biology: The compound is used in the study of enzyme inhibition and protein interactions due to its ability to bind to specific molecular targets.

• Medicine: It has potential therapeutic applications, particularly in the development of new drugs targeting various diseases.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-amino-2-chloro-N-methylbenzamide exerts its effects involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with enzymes or receptors, while the chloro and methyl groups influence the compound's binding affinity and specificity. The exact pathways and targets depend on the biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below highlights key structural differences between 3-amino-2-chloro-N-methylbenzamide and related benzamide derivatives:

Compound Name	Substituents (Position)	Functional Groups	Key Structural Notes
3-Amino-2-chloro-N-methylbenzamide	-NH₂ (3), -Cl (2)	N-Methylamide	Planar amide; potential H-bonding
3-Chloro-2-fluoro-N-methoxy-N-methylbenzamide	-Cl (3), -F (2)	N-Methoxy-N-methylamide	Enhanced lipophilicity due to fluorine
3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide	-NH₂ (3), -Cl (3'), -OCH₃ (4)	N-Arylamide	Methoxy improves solubility
N-(3-Chlorophenethyl)-4-nitrobenzamide	-Cl (3), -NO₂ (4)	Phenethylamide	Nitro group enhances electron withdrawal
3-Chloro-N-(2-methyl-3-oxo-thiadiazol-5-yl)benzamide	-Cl (3)	Thiadiazole-linked amide	Heterocyclic moiety alters conformation

Key Observations :

• Amino Group: The 3-amino group provides hydrogen-bonding capability, distinguishing it from halogen-only analogues (e.g., ).
• N-Substituents : The N-methyl group reduces polarity compared to bulkier substituents (e.g., N-methoxy-N-methyl in ), influencing pharmacokinetics .

Physicochemical Properties

• Solubility: The 3-amino group in the target compound enhances water solubility relative to non-polar derivatives (e.g., 3-chloro-N-methylbenzamide). Methoxy-substituted analogues (e.g., ) show further solubility improvements .